Cas no 1448046-76-1 (2-phenyl-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}butan-1-one)

• Product Name: 2-phenyl-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}butan-1-one
• CAS No: 1448046-76-1
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• CID: 6206066
• PubChem ID: 71805770
• Update Time: 2025-10-31

2-phenyl-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}butan-1-one
• AKOS024558260
• F6435-1855
• 2-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}butan-1-one
• 1448046-76-1
• 2-phenyl-1-(5H-pyrrolo[3,4-d]pyrimidin-6(7H)-yl)butan-1-one
• 1-(5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)-2-phenylbutan-1-one

• Inchi： 1S/C16H17N3O/c1-2-14(12-6-4-3-5-7-12)16(20)19-9-13-8-17-11-18-15(13)10-19/h3-8,11,14H,2,9-10H2,1H3
• InChI Key： NCGKQZDOBNMINN-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)CC)N1CC2C(=CN=CN=2)C1

Computed Properties

• Exact Mass: 267.137162174g/mol
• Monoisotopic Mass: 267.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-phenyl-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}butan-1-one

Introduction to 2-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}butan-1-one (CAS No. 1448046-76-1)

2-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}butan-1-one, identified by its CAS number 1448046-76-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyrimidine class, a heterocyclic scaffold widely recognized for its biological activity and potential therapeutic applications. The presence of both phenyl and pyrrolopyrimidine moieties in its molecular structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

The chemical structure of 2-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}butan-1-one consists of a butanone backbone substituted with a 5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl group at the C1 position and a phenyl ring at the C2 position. This arrangement creates a rigid framework that can be exploited to optimize binding affinity and selectivity towards biological targets. The pyrrolopyrimidine core is particularly interesting due to its resemblance to natural nucleobases, which allows it to interact with DNA and RNA through hydrogen bonding and other non-covalent interactions.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting enzymes and receptors involved in cancer progression. The 5H,6H,7H-pyrrolo[3,4-d]pyrimidin scaffold has been extensively studied for its potential as an anti-cancer agent due to its ability to modulate key signaling pathways such as the PI3K/Akt/mTOR pathway. Preclinical studies have demonstrated that compounds bearing this moiety can exhibit inhibitory effects on various kinases and transcription factors relevant to tumor growth and survival. The introduction of a phenyl group in 2-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}butan-1-one may further enhance its binding affinity by providing additional hydrophobic interactions with the target protein.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways mediating processes such as cell proliferation, differentiation, and apoptosis. Dysregulation of kinase activity is often associated with diseases like cancer, making them attractive therapeutic targets. The pyrrolopyrimidine moiety in 2-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}butan-1-one is known to interact with ATP-binding pockets of kinases, thereby inhibiting their activity. Furthermore, the butanone group may serve as a hinge-binding element that further stabilizes the interaction with the target enzyme.

Recent advances in computational chemistry have enabled the rational design of small molecules with enhanced biological activity. Molecular docking studies have been performed on 2-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}butan-1-one to predict its binding mode to various kinases. These studies suggest that the compound can effectively bind to the ATP-binding site of kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). The phenyl ring at the C2 position appears to make critical hydrophobic interactions with conserved residues in the kinase active site, while the pyrrolopyrimidine moiety forms hydrogen bonds with key polar residues.

The synthesis of 2-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}butan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted pyrroles and urea derivatives to form the pyrrolopyrimidine core followed by alkylation with a butanone derivative carrying a phenyl group. Advances in synthetic methodologies have made it possible to construct this complex molecule with greater efficiency and scalability.

In vitro pharmacological studies have begun to explore the biological activity of 2-phenyl-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin}-6 - ylbutan - 1 - one . Initial results indicate that it exhibits inhibitory effects on several kinases at micromolar concentrations. These findings are promising for further development as an anti-cancer agent. Additionally p><